Cas no 1196152-14-3 (2-chloro-4-(1H-1,2,3,4-tetrazol-5-yl)pyridine)

• Product Name: 2-chloro-4-(1H-1,2,3,4-tetrazol-5-yl)pyridine
• CAS No: 1196152-14-3
• MF: C₆H₄ClN₅
• MW: 181.582458496094
• CID: 4562652
• Update Time: 2025-10-18

2-chloro-4-(1H-1,2,3,4-tetrazol-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(1H-tetrazol-5-yl)pyridine
• 2-chloro-4-(2H-tetrazol-5-yl)pyridine
• 2-Chloro-4-(1H-tetrazole-5-yl)pyridine
• AB56497
• Pyridine, 2-chloro-4-(2H-tetrazol-5-yl)-
• 2-CHLORO-4-(2H-TETRAZOL-5-YL)-PYRIDINE
• 2-chloro-4-(1H-1,2,3,4-tetrazol-5-yl)pyridine

• Inchi： 1S/C6H4ClN5/c7-5-3-4(1-2-8-5)6-9-11-12-10-6/h1-3H,(H,9,10,11,12)
• InChI Key： KUXZJLQJVCDQRG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1N=NNN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• XLogP3: 1
• Topological Polar Surface Area: 67.4

Additional information on 2-chloro-4-(1H-1,2,3,4-tetrazol-5-yl)pyridine

Recent Advances in the Application of 2-Chloro-4-(1H-1,2,3,4-tetrazol-5-yl)pyridine (CAS: 1196152-14-3) in Chemical Biology and Pharmaceutical Research

2-Chloro-4-(1H-1,2,3,4-tetrazol-5-yl)pyridine (CAS: 1196152-14-3) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a tetrazole ring and a chloro-substituted pyridine moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, biological activities, and therapeutic potential.

The structural uniqueness of 2-chloro-4-(1H-1,2,3,4-tetrazol-5-yl)pyridine lies in its ability to participate in diverse chemical reactions, making it a valuable building block for medicinal chemistry. Recent synthetic methodologies have optimized the preparation of this compound, enabling higher yields and purity, which are critical for its application in drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis route for this compound, reducing the need for multiple purification steps and improving scalability. Such advancements are pivotal for its integration into large-scale pharmaceutical production.

In the realm of drug discovery, 2-chloro-4-(1H-1,2,3,4-tetrazol-5-yl)pyridine has been employed as a core scaffold for designing novel kinase inhibitors. Kinases play a crucial role in various signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. A recent study highlighted the compound's utility in developing selective inhibitors for JAK3 kinase, a target for inflammatory diseases. The tetrazole ring in the compound was found to enhance binding affinity and selectivity, underscoring its importance in structure-activity relationship (SAR) studies. These findings were corroborated by in vitro and in vivo assays, which showed promising therapeutic efficacy.

Beyond its role in kinase inhibition, this compound has also shown potential in antimicrobial research. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives of 2-chloro-4-(1H-1,2,3,4-tetrazol-5-yl)pyridine with potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This discovery opens new avenues for addressing antibiotic resistance, a pressing global health challenge.

In conclusion, 2-chloro-4-(1H-1,2,3,4-tetrazol-5-yl)pyridine (CAS: 1196152-14-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatile applications in drug discovery, coupled with recent advancements in synthetic methodologies and biological evaluations, underscore its potential as a cornerstone for future therapeutic developments. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.